Cas no 2648861-20-3 (rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis)

• Product Name: rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis
• CAS No: 2648861-20-3
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD34168091
• CID: 5643081
• PubChem ID: 97055047
• Update Time: 2025-10-16

rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis
• Cyclohexanecarboxylic acid, 3-methyl-4-oxo-, ethyl ester, (1R,3R)-

• MDL： MFCD34168091
• Inchi： 1S/C10H16O3/c1-3-13-10(12)8-4-5-9(11)7(2)6-8/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： HFHVWBIOQFEYBA-HTQZYQBOSA-N
• SMILES： [C@@H]1(C(OCC)=O)CCC(=O)[C@H](C)C1

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 258.5±33.0 °C(Predicted)

Additional information on rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis

Introduction to rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis (CAS No. 2648861-20-3)

rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis (CAS No. 2648861-20-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its cis configuration and the presence of a methyl group and a ketone functionality in the cyclohexane ring, which contribute to its distinct chemical behavior and reactivity.

The cis configuration of this compound is particularly noteworthy as it influences the compound's stereochemistry and, consequently, its biological activity. The presence of the methyl group at the C3 position and the ketone at the C4 position further adds to its complexity and versatility in various chemical reactions. These features make rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis an attractive candidate for the development of new pharmaceuticals and materials.

Recent research has highlighted the importance of chiral compounds in drug discovery and development. The ability to control and manipulate stereochemistry is crucial for optimizing the efficacy and safety of pharmaceuticals. rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis serves as a valuable intermediate in the synthesis of chiral drugs, where its specific configuration can be leveraged to achieve desired enantiomeric purity.

In the context of organic synthesis, rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis has been utilized in various catalytic asymmetric reactions. These reactions often involve chiral catalysts that can selectively produce one enantiomer over another. The use of such catalysts in conjunction with this compound has led to the development of efficient and scalable synthetic routes for producing chiral molecules with high enantiomeric excess.

Moreover, the ketone functionality in rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis makes it an excellent substrate for a wide range of chemical transformations. For instance, it can undergo nucleophilic addition reactions to form new carbon-carbon bonds or be converted into other functional groups through reduction or oxidation processes. These transformations are essential for building complex molecular architectures required in advanced materials and pharmaceuticals.

The study of rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis has also contributed to our understanding of conformational analysis and molecular dynamics. The cis configuration imposes specific conformational constraints on the molecule, which can affect its reactivity and stability. Computational methods have been employed to model these conformational preferences and predict the behavior of this compound under different conditions.

In addition to its synthetic applications, rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis has shown promise in biological studies. Preliminary investigations have indicated that this compound may exhibit certain pharmacological activities, such as anti-inflammatory or anti-cancer properties. Further research is needed to elucidate these potential therapeutic effects and to explore its suitability as a lead compound for drug development.

The safety profile of rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis is another important aspect that has been studied. Toxicological assessments have generally shown that this compound is well-tolerated at reasonable concentrations. However, as with any chemical substance used in pharmaceutical or industrial applications, proper handling and storage protocols should be followed to ensure safety.

In conclusion, rac-ethyl (1R,3R)-3-methyl-4-oxocyclohexane-1-carboxylate, cis (CAS No. 2648861-20-3) is a versatile chiral compound with significant potential in various scientific disciplines. Its unique structural features make it an important intermediate in organic synthesis and a promising candidate for drug discovery. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field of chemistry.